molecular formula C10H11NO5S B8661450 Methyl oxo[(phenylmethanesulfonyl)amino]acetate CAS No. 85195-24-0

Methyl oxo[(phenylmethanesulfonyl)amino]acetate

Cat. No. B8661450
CAS RN: 85195-24-0
M. Wt: 257.27 g/mol
InChI Key: CFFPQYSMVRUIMJ-UHFFFAOYSA-N
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Description

Methyl oxo[(phenylmethanesulfonyl)amino]acetate is a useful research compound. Its molecular formula is C10H11NO5S and its molecular weight is 257.27 g/mol. The purity is usually 95%.
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properties

CAS RN

85195-24-0

Molecular Formula

C10H11NO5S

Molecular Weight

257.27 g/mol

IUPAC Name

methyl 2-(benzylsulfonylamino)-2-oxoacetate

InChI

InChI=1S/C10H11NO5S/c1-16-10(13)9(12)11-17(14,15)7-8-5-3-2-4-6-8/h2-6H,7H2,1H3,(H,11,12)

InChI Key

CFFPQYSMVRUIMJ-UHFFFAOYSA-N

Canonical SMILES

COC(=O)C(=O)NS(=O)(=O)CC1=CC=CC=C1

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of benzylsulfonamide (16.7 g, 0.0975 mole) and methyloxalylchloride (38 ml, 0.41 mol) was heated at 100°-120° C. for 2 hours. Upon evaporation, there was obtained the title compound, 20.6 g, mp 119°-124° C.
Quantity
16.7 g
Type
reactant
Reaction Step One
Quantity
38 mL
Type
reactant
Reaction Step One

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